Cas no 103882-85-5 (3’-Epi Gemcitabine)

• Product Name: 3’-Epi Gemcitabine
• CAS No: 103882-85-5
• MF: C₉H₁₁F₂N₃O₄
• MW: 263.198148965836
• CID: 125916
• PubChem ID: 3461
• Update Time: 2025-04-18

3’-Epi Gemcitabine Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Pyrimidinone,4-amino-1-(2-deoxy-2,2-difluoro-D-threo-pentofuranosyl)-
• 3Epigemcitabine
• 3’-Epi Gemcitabine (Gemcitabine Impurity)
• 4-Amino-1-(Deoxy-2,2-difluoro-D-threo-pentofuranosyl)-2(1H)-pyrimidinon
• 4-Amino-1-(Deoxy-2,2-difluoro-D-threo-pentofuranosyl)-2(1H)-pyrimidinone
• 4-amino-1-[(2R,5R)-3,3-difluoro-4-hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl]pyrimidin-2-one
• 4-amino-1-(2-deoxy-2,2-difluoropentofuranosyl)pyrimidin-2(1H)-one
• 4-amino-1-[3,3-difluoro-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-1,2-dihydropyrimidin-2-one
• 701937-51-1
• AKOS015892326
• 4-amino-1-((4R,5R)-3,3-difluoro-4-hydroxy-5-(hydroxymethyl)-tetrahydrofuran-2-yl)pyrimidin-2(1H)-one
• Q27165457
• MFCD00869720
• EN300-270181
• SDUQYLNIPVEERB-UHFFFAOYSA-N
• CHEMBL264883
• NCI60_004898
• LS-13624
• CHEBI:93766
• 103882-85-5
• SCHEMBL94960
• SB17337
• HMS3655E04
• Gemctitabine
• 4-amino-1-[3,3-difluoro-4-hydroxy-5-(hydroxymethyl)-2-oxolanyl]-2-pyrimidinone
• Neuro_000239
• DTXSID00861138
• NSC750927
• NSC-750927
• AB01273934-01
• FT-0601792
• F14951
• ZINC00006532
• 3-Epi Gemcitabine
• 4-amino-1-[3,3-difluoro-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]pyrimidin-2-one
• SY097030
• FT-0667899
• 3'-Epi Gemcitabine (Gemcitabine Impurity)
• 4-amino-1-[(2S,4R,5R)-3,3-difluoro-4-hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl]pyrimidin-2-one
• DB-014817
• STL301148
• 3’-Epi Gemcitabine

• Inchi： 1S/C9H11F2N3O4/c10-9(11)6(16)4(3-15)18-7(9)14-2-1-5(12)13-8(14)17/h1-2,4,6-7,15-16H,3H2,(H2,12,13,17)
• InChI Key： SDUQYLNIPVEERB-UHFFFAOYSA-N
• SMILES： FC1(C(N2C(N=C(C=C2)N)=O)OC(CO)C1O)F

Computed Properties

• Exact Mass: 263.07200
• Monoisotopic Mass: 263.07176216g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 426
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.5
• Topological Polar Surface Area: 108Ų

Experimental Properties

• Density: 1.8±0.1 g/cm3
• Melting Point: 102-104°C
• Boiling Point: 482.7±55.0 °C at 760 mmHg
• Flash Point: 245.7±31.5 °C
• Refractive Index: 1.652
• PSA: 110.60000
• LogP: -0.70740
• Vapor Pressure: 0.0±2.7 mmHg at 25°C

3’-Epi Gemcitabine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)